Cas no 307-43-7 (Perfluorodecyl Bromide)

• Product Name: Perfluorodecyl Bromide
• CAS No: 307-43-7
• MF: C₁₀BrF₂₁
• MW: 598.977476119995
• CID: 311923
• PubChem ID: 9389
• Update Time: 2025-10-31

Perfluorodecyl Bromide Chemical and Physical Properties

Names and Identifiers

• Decane,1-bromo-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heneicosafluoro-
• 1-bromo-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-henicosafluorodecane
• 1-bromo-1H-heneicosafluoro-decane
• 1-Bromohenicosafluorodecane
• 1-Bromperfluordecan
• AF0144
• Component of AF0144
• Component of Oxygent
• Perflubrodec
• perfluorodecyl bromide
• 1-Bromoperfluorodecane
• Perflubrodec [INN]
• EINECS 206-201-1
• 4818HEA280
• D08965
• Perflubrodec [USAN:INN]
• Perflubrodec (USAN/INN)
• Decane, 1-bromo-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heneicosafluoro-
• Q27259089
• SCHEMBL364093
• CHEMBL2105425
• NS00011144
• 307-43-7
• PERFLUBRODEC [USAN]
• AKOS040753462
• 1-BROMOHENEICOSAFLUORODECANE
• UNII-4818HEA280
• AF-0144
• MFCD16620447
• DTXSID70184725
• Perfluorodecyl Bromide

• Inchi： 1S/C10BrF21/c11-9(28,29)7(24,25)5(20,21)3(16,17)1(12,13)2(14,15)4(18,19)6(22,23)8(26,27)10(30,31)32
• InChI Key： JCAULFRGWRHHIG-UHFFFAOYSA-N
• SMILES： BrC(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 597.88500
• Monoisotopic Mass: 597.88480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.862
• Boiling Point: 185 ºC
• Flash Point: 65 ºC
• Refractive Index: 1.294
• PSA: 0.00000
• LogP: 7.61880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on Perfluorodecyl Bromide

Perfluorodecyl Bromide (CAS No. 307-43-7): An Overview of Its Properties and Applications

Perfluorodecyl Bromide (CAS No. 307-43-7) is a versatile compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This perfluorinated compound is characterized by its unique chemical structure, which includes a long perfluorinated carbon chain terminated with a bromine atom. The combination of these features endows Perfluorodecyl Bromide with a range of valuable properties, making it a subject of extensive study and application.

The chemical structure of Perfluorodecyl Bromide is represented by the formula C₁₀F₂₁Br. The perfluorinated chain imparts exceptional hydrophobic and lipophobic properties to the molecule, while the bromine atom provides reactivity that can be harnessed for various synthetic transformations. These properties make Perfluorodecyl Bromide an ideal candidate for use in surface modification, coatings, and as a building block in the synthesis of more complex molecules.

In recent years, the application of perfluorinated compounds in materials science has expanded significantly. Research has shown that Perfluorodecyl Bromide can be used to create superhydrophobic surfaces, which have applications in self-cleaning materials, anti-icing coatings, and water-repellent textiles. The ability to modify surfaces with Perfluorodecyl Bromide has been explored in various studies, demonstrating its potential to enhance the performance of materials in harsh environments.

The pharmaceutical industry has also shown interest in perfluorinated compounds due to their unique properties. Perfluorinated compounds like Perfluorodecyl Bromide have been investigated for their potential use in drug delivery systems. The hydrophobic nature of these compounds allows them to form stable emulsions and micelles, which can improve the solubility and bioavailability of poorly soluble drugs. Recent studies have explored the use of perfluorinated compounds as carriers for targeted drug delivery, particularly in cancer therapy.

In addition to its applications in materials science and pharmaceuticals, Perfluorodecyl Bromide has been studied for its environmental impact. Perfluorinated compounds are known for their persistence in the environment and potential bioaccumulation. However, recent research has focused on developing methods to mitigate these environmental concerns while maintaining the beneficial properties of these compounds. For example, studies have explored the use of biodegradable alternatives and improved waste management practices to reduce the environmental footprint of perfluorinated compounds.

The synthetic versatility of Perfluorodecyl Bromide has also been highlighted in various chemical reactions. The bromine atom at the terminal end of the perfluorinated chain makes it an excellent leaving group, facilitating nucleophilic substitution reactions. This property has been exploited in the synthesis of a wide range of functionalized perfluorinated compounds, which have applications in polymer science, surfactants, and lubricants.

In conclusion, Perfluorodecyl Bromide (CAS No. 307-43-7) is a multifaceted compound with a wide array of applications across multiple fields. Its unique chemical structure provides it with valuable properties that make it an essential component in materials science, pharmaceutical research, and chemical synthesis. Ongoing research continues to uncover new applications and improve our understanding of its behavior and environmental impact.